Cas no 64411-70-7 (1,3-Dioxane-4,6-dione, 2-methyl-2-pentyl-)

• Product name: 1,3-Dioxane-4,6-dione, 2-methyl-2-pentyl-
• CAS No: 64411-70-7
• MF: C₁₀H₁₆O₄
• MW: 200.23164
• CID: 1682049
• PubChem ID: 71379935

1,3-Dioxane-4,6-dione, 2-methyl-2-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 2-methyl-2-pentyl-
• 2-methyl-2-pentyl-1,3-dioxane-4,6-dione
• DTXSID50802470
• 64411-70-7

• Inchi： InChI=1S/C10H16O4/c1-3-4-5-6-10(2)13-8(11)7-9(12)14-10/h3-7H2,1-2H3
• InChI Key： CDPXSSSMDFRPSO-UHFFFAOYSA-N
• SMILES： CCCCCC1(OC(=O)CC(=O)O1)C

Computed Properties

• Exact Mass: 200.10488
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 52.6

Additional information on 1,3-Dioxane-4,6-dione, 2-methyl-2-pentyl-

测试